3-Iodo-3',4-bis[2,5-dimethylthiophene]

• Molecular Formula: C12H13IS2
• Molecular Weight: 348.3g/mol
• IUPAC Name: 3-(2,5-dimethylthiophen-3-yl)-4-iodo-2,5-dimethylthiophene
• InChI: InChI=1S/C12H13IS2/c1-6-5-10(7(2)14-6)11-8(3)15-9(4)12(11)13/h5H,1-4H3
• InChI Key: FFQINLBFIASZDQ-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(S1)C)C2=C(SC(=C2I)C)C

Description

3-Iodo-3',4-bis[2,5-dimethylthiophene] is a specialized chemical reagent designed for research applications only. This compound features a molecular structure built upon the 2,5-dimethylthiophene scaffold, a motif recognized for its versatility in synthetic and materials chemistry . Researchers utilize such iodinated thiophene derivatives as key intermediates in the construction of more complex heterocyclic systems and functional organic materials . The presence of the iodine atom offers a reactive handle for further functionalization via cross-coupling reactions, such as the Suzuki reaction, which is commonly employed to create extended conjugated systems or bis-thienyl structures similar to those reported in the synthesis of 3,4-bis(2,5-dimethyl-3-thienyl)furan-2,5-dione . Furthermore, derivatives of 3-acetyl-2,5-dimethylthiophene have been incorporated into organometallic and coordination complexes, highlighting the potential of this compound class in exploring new materials with unique electronic or catalytic properties . In the realm of pharmaceutical research, the broader chalcone family, which can include thiophene rings, has demonstrated significant biological activities, including antiviral and antimicrobial effects, suggesting potential avenues for the development of new therapeutic agents . This product is strictly for research use in a laboratory setting and is not intended for diagnostic or human use.

Comparison with Similar Compounds

(a) 3,3’-(3,4-Dimethylthieno[2,3-b]thiophene-2,5-diyl)bis(3-oxopropanenitrile)

• Structure: Features a thieno[2,3-b]thiophene core with two 3-oxopropanenitrile substituents.
• Synthesis: Prepared via nucleophilic addition and cyclization reactions, leveraging the reactivity of thiophene derivatives toward hydrazonoyl halides .
• Key Differences : The absence of iodine and presence of electron-withdrawing nitrile groups contrast with the electron-rich iodine and methyl groups in 3-iodo-3',4-bis[2,5-dimethylthiophene]. This alters reactivity; nitriles favor nucleophilic attacks, while iodine may facilitate Suzuki or Ullmann couplings.

(b) 2,5-Di(thiophen-2-yl)thieno[3,2-b]thiophene

• Structure: A thieno[3,2-b]thiophene core with thiophene substituents.
• Synthesis: Achieved via Stille coupling using 2,5-dibromothieno[3,2-b]thiophene and tributyl(thiophen-2-yl)stannane in the presence of Pd catalysts .
• Key Differences: The lack of iodine and methyl groups reduces steric hindrance and electronic modulation compared to the target compound.

Physicochemical Properties

Property	3-Iodo-3',4-bis[2,5-dimethylthiophene] (Inferred)	2,5-Dimethylthiophene	3,3’-(Thieno[2,3-b]thiophene)bis(3-oxopropanenitrile)
log P	~3.5–4.0 (estimated)	2.91	~1.8–2.2 (due to nitriles)
Solubility	Low in water; soluble in DCM, THF	Low (hydrophobic)	Moderate in polar aprotic solvents
Stability	Stable under inert conditions; sensitive to strong oxidizers	Stable	Degrades under acidic/alkaline conditions